Cas no 2951-93-1 (2-(1r,4r)-4-(aminomethyl)cyclohexylacetic acid, trans)

• Product Name: 2-(1r,4r)-4-(aminomethyl)cyclohexylacetic acid, trans
• CAS No: 2951-93-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD12068391
• CID: 1015666
• PubChem ID: 13799938
• Update Time: 2025-06-11

2-(1r,4r)-4-(aminomethyl)cyclohexylacetic acid, trans Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 4-(aminomethyl)-, trans-
• [trans-4-(Aminomethyl)cyclohexyl]acetic acid
• 2-(1r,4r)-4-(aminomethyl)cyclohexylacetic acid, trans
• SCHEMBL14416203
• SCHEMBL10341442
• 2951-93-1
• 4-aminomethylcyclohexylacetic acid
• EN300-2569665
• DTXSID901271633
• TRANS-(4-AMINOMETHYLCYCLOHEXYL)ACETIC ACID
• 2-[(1r,4r)-4-(aminomethyl)cyclohexyl]acetic acid
• trans-2-(4-(Aminomethyl)cyclohexyl)acetic acid
• 2-(4-(Aminomethyl)cyclohexyl)acetic acid
• EN300-313118
• DB-184131
• 2951-94-2
• 1200-04-0
• cis-4-(Aminomethyl)cyclohexaneacetic acid
• AKOS006344319
• 2-[4-(aminomethyl)cyclohexyl]acetic acid
• 4-(Aminomethyl)cyclohexaneacetic acid

• MDL： MFCD12068391
• Inchi： 1S/C9H17NO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h7-8H,1-6,10H2,(H,11,12)
• InChI Key： OILYAPVNRYNPRT-UHFFFAOYSA-N
• SMILES： OC(CC1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Additional information on 2-(1r,4r)-4-(aminomethyl)cyclohexylacetic acid, trans

2-(1R,4R)-4-(Aminomethyl)cyclohexylacetic Acid, Trans: An In-Depth Overview

2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans (CAS No. 2951-93-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as trans-4-(aminomethyl)cyclohexaneacetic acid, is a derivative of cyclohexane with a unique structural configuration that imparts it with distinct biological and chemical properties. The compound's chiral nature and the presence of an aminomethyl group make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The trans configuration of the compound is crucial for its biological activity and stability. The aminomethyl group, located at the 4-position of the cyclohexane ring, provides a versatile functional group for further chemical modifications. This makes 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans an attractive candidate for the development of novel drugs and therapeutic agents.

Recent studies have highlighted the potential of 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans in various therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of GABA (gamma-aminobutyric acid) analogs. GABA is a neurotransmitter that plays a critical role in the central nervous system (CNS), and its analogs have shown promise in treating neurological disorders such as epilepsy and anxiety. The aminomethyl group in 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans can be modified to create GABA analogs with enhanced potency and selectivity.

Another area of interest is the use of 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans in the development of anti-inflammatory drugs. Inflammation is a complex biological response that involves multiple signaling pathways and mediators. The aminomethyl group in this compound can be functionalized to create derivatives that target specific inflammatory pathways, potentially leading to more effective and safer anti-inflammatory treatments.

The synthetic accessibility of 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans has also been improved through recent advancements in asymmetric synthesis. Techniques such as catalytic asymmetric hydrogenation and enantioselective organocatalysis have enabled the efficient production of this compound on a large scale. These methods not only enhance the yield and purity of the product but also reduce the environmental impact associated with traditional synthetic routes.

In addition to its applications in drug development, 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans has been studied for its potential use in diagnostic imaging agents. The compound's chiral structure and functional groups make it suitable for conjugation with imaging labels such as fluorescent dyes or radiotracers. This could lead to the development of new imaging agents for non-invasive monitoring of biological processes and disease progression.

The safety profile of 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when used at appropriate concentrations. These findings support its potential for further development into clinical applications.

Despite its promising properties, there are still challenges to be addressed in the research and development of 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans. One key challenge is optimizing its pharmacokinetic properties to ensure optimal bioavailability and distribution in vivo. Ongoing research is focused on developing prodrugs or delivery systems that can enhance the compound's stability and efficacy.

In conclusion, 2-(1R,4R)-4-(aminomethyl)cyclohexylacetic acid, trans (CAS No. 2951-93-1) is a versatile chiral compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for the development of novel drugs and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.